Cas no 1251925-09-3 (1-(azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride)

• Product Name: 1-(azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride
• CAS No: 1251925-09-3
• MF: C₅H₁₀Cl₂N₄
• MW: 197.06569814682
• CID: 4582120
• Update Time: 2025-06-14

1-(azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride

• Inchi： 1S/C5H8N4.2ClH/c1-5(2-6-1)9-4-7-3-8-9;;/h3-6H,1-2H2;2*1H
• InChI Key： KUZMSAKUXKGEDZ-UHFFFAOYSA-N
• SMILES： N1(C2CNC2)C=NC=N1.[H]Cl.[H]Cl

Additional information on 1-(azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride

Research Brief on 1-(azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride (CAS: 1251925-09-3): Recent Advances and Applications

1-(azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride (CAS: 1251925-09-3) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its role as a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 1-(azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride derivatives for enhanced pharmacokinetic properties. The researchers employed a modular synthetic approach, leveraging the azetidine ring as a key structural element to improve metabolic stability. The study reported a series of analogs with improved solubility and bioavailability, paving the way for further preclinical evaluation.

In another groundbreaking study, researchers investigated the compound's potential as an allosteric modulator of protein kinases. Using X-ray crystallography and molecular dynamics simulations, the team demonstrated that 1-(azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride binds to a novel pocket in the kinase domain, offering a new strategy for selective kinase inhibition. This finding was particularly significant for targeting drug-resistant mutations in oncology applications.

The compound's unique chemical structure, featuring both an azetidine ring and a 1,2,4-triazole moiety, has also been explored for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported potent activity against multidrug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) in the low micromolar range. The mechanism of action appears to involve disruption of bacterial cell wall biosynthesis, making it a promising candidate for further development as an antibiotic adjuvant.

From a safety and toxicology perspective, recent preclinical studies have shown that 1-(azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride exhibits a favorable safety profile in animal models, with no significant off-target effects observed at therapeutic doses. These findings support its progression into more advanced stages of drug development, particularly for chronic indications where long-term safety is paramount.

Looking forward, the versatility of 1-(azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride as a chemical scaffold continues to inspire new research directions. Several pharmaceutical companies have included derivatives of this compound in their pipelines, targeting indications ranging from inflammatory diseases to neurological disorders. The compound's ability to serve as a molecular "Swiss army knife" - adaptable to various therapeutic targets through strategic modifications - positions it as a valuable asset in modern drug discovery efforts.